![molecular formula C8H14N4 B1520634 1-Cyclopropyl-1-(1-ethyl-1H-1,2,4-triazol-5-YL)methanamine CAS No. 1060817-20-0](/img/structure/B1520634.png)
1-Cyclopropyl-1-(1-ethyl-1H-1,2,4-triazol-5-YL)methanamine
Overview
Description
“1-Cyclopropyl-1-(1-ethyl-1H-1,2,4-triazol-5-YL)methanamine” is a compound that is used for experimental and research purposes . It contains a cyclopropyl group, an ethyl group, and a 1,2,4-triazolyl group .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, which includes “this compound”, involves various methods . The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of “this compound” is confirmed by spectroscopic techniques . The structure includes a cyclopropyl group, an ethyl group, and a 1,2,4-triazolyl group .Scientific Research Applications
Enantioselective Synthesis
The enantioselective synthesis of cyclopropylmethanamines, like 1-Cyclopropyl-1-(1-ethyl-1H-1,2,4-triazol-5-yl)methanamine, has been explored for creating conformationally restricted homophenylalanine analogs. This process involves starting from aromatic aldehydes and leading through cyclopropanation and stereoselective reduction steps to produce optically pure cyclopropylmethanamines, which are valuable in the synthesis of α-(2-phenylcyclopropyl) glycine, a compound with potential biomedical applications (Demir et al., 2004).
Antimicrobial Activity
Some derivatives of cyclopropylmethanamines have been synthesized and evaluated for their antimicrobial activities. These compounds have shown moderate to very good antibacterial and antifungal activities, which positions them as potential candidates for the development of new antimicrobial agents. The synthesis involves multi-step reactions starting from readily available precursors, showcasing the chemical versatility and potential of cyclopropylmethanamines in medicinal chemistry (Thomas, Adhikari, & Shetty, 2010).
Catalytic Applications
The cyclopropanation reaction of pinacol allylboronate with N-sulfonyl-1,2,3-triazoles, catalyzed by rhodium, produces boryl-substituted cyclopropylmethanamines. This method highlights the utility of cyclopropylmethanamines in asymmetric synthesis, offering a highly diastereo- and enantioselective approach to creating compounds with quaternary stereocenters. Such methodologies underscore the importance of cyclopropylmethanamines in the development of catalytic reactions that are significant for synthetic organic chemistry (Miura, Nakamuro, Nikishima, & Murakami, 2016).
Properties
IUPAC Name |
cyclopropyl-(2-ethyl-1,2,4-triazol-3-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4/c1-2-12-8(10-5-11-12)7(9)6-3-4-6/h5-7H,2-4,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJRQWSHVFFLUPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NC=N1)C(C2CC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00672448 | |
Record name | 1-Cyclopropyl-1-(1-ethyl-1H-1,2,4-triazol-5-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00672448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1060817-20-0 | |
Record name | α-Cyclopropyl-1-ethyl-1H-1,2,4-triazole-5-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1060817-20-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Cyclopropyl-1-(1-ethyl-1H-1,2,4-triazol-5-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00672448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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